![molecular formula C18H18N2O6 B2520083 N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide CAS No. 1105204-09-8](/img/structure/B2520083.png)
N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While the synthesis of "N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide" is not explicitly detailed, the synthesis of related compounds can be informative. For instance, the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan involved high-temperature reactions and was characterized by NMR spectroscopy, IR, and elemental analysis . This suggests that similar analytical techniques could be employed to confirm the synthesis of the compound .
Molecular Structure Analysis
The molecular structure of related compounds has been determined using X-ray diffraction, indicating that such methods are suitable for analyzing the structure of "N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide" . Additionally, DFT calculations can provide theoretical insights into the molecular geometry and electronic properties .
Chemical Reactions Analysis
The papers do not provide specific reactions for the compound of interest. However, the antioxidant activities of related compounds were evaluated using assays like DPPH radical scavenging activity and ferric reducing antioxidant power assay . These methods could potentially be applied to assess the reactivity of "N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide".
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been characterized by their thermal stabilities using thermogravimetric analysis (TG) and differential scanning calorimetry (DSC) . The electronic properties, such as HOMO and LUMO energies, and thermodynamic properties of similar compounds have been calculated using DFT methods . These techniques could be used to determine the properties of the compound .
properties
IUPAC Name |
N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O6/c1-22-15-7-11(8-16(23-2)17(15)24-3)18(21)19-10-12-9-14(26-20-12)13-5-4-6-25-13/h4-9H,10H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYPKTRPQFXWCSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NCC2=NOC(=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.